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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the structural characterization of the

antibody-drug conjugate (ADC) Anti-CCL2-SPDB-DM4. This document details the essential
components of the ADC, outlines key analytical methodologies for its characterization, and
presents representative data in a structured format.

Introduction to Anti-CCL2-SPDB-DM4

Anti-CCL2-SPDB-DM4 is a novel antibody-drug conjugate designed for targeted cancer
therapy. It is composed of three key components:

e A monoclonal antibody (mAb): Carlumab (CNTO 888), a human IgG1k monoclonal antibody
that specifically targets the human C-C motif chemokine ligand 2 (CCL2). CCL2 is implicated
in the pathogenesis of various inflammatory diseases and certain cancers.

o Alinker: SPDB (N-succinimidyl-4-(2-pyridyldithio)butanoate), a cleavable disulfide linker. This
linker is designed to be stable in circulation and release the cytotoxic payload within the
reducing environment of the target cell.
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e A cytotoxic payload: DM4, a potent maytansinoid tubulin inhibitor. Upon release, DM4
disrupts microtubule dynamics, leading to cell cycle arrest and apoptosis.

The targeted delivery of DM4 to CCL2-expressing cells aims to enhance the therapeutic
window by maximizing efficacy at the tumor site while minimizing systemic toxicity.

Core Structural Components

A thorough understanding of each component is critical for the overall characterization of the
ADC.

The Antibody: Carlumab (Anti-CCL2)

Carlumab is a human monoclonal antibody that binds with high affinity to human CCL2,
neutralizing its activity by blocking its interaction with its receptor, CCR2.

Property Description
T . C-C motif chemokine ligand 2 (CCL2) /
arge
g Monocyte Chemoattractant Protein-1 (MCP-1)
Antibody Type Human IgG1k

) ) Blocks the interaction of CCL2 with its receptor
Mechanism of Action o ) )
CCRZ2, inhibiting downstream signaling.

Approx. Molecular Weight ~150 kDa

The Linker: SPDB

The SPDB linker is a critical element that connects the antibody to the cytotoxic payload. Its
disulfide bond is key to the ADC's mechanism of action.
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Property Description
Full Name N-succinimidyl-4-(2-pyridyldithio)butanoate
Linker Type Cleavable (Disulfide-based)

Cleavage Mechanism

Reduction of the disulfide bond in the

intracellular environment (e.g., by glutathione).

Attachment Chemistry

The N-hydroxysuccinimide (NHS) ester of SPDB
reacts with primary amines (e.g., lysine
residues) on the antibody surface. The
pyridyldithio group reacts with a thiol on the
payload.

The Payload: DM4

DM4 is a highly potent cytotoxic agent that ultimately induces cell death in the target cancer

cells.
Property Description
Class Maytansinoid

Mechanism of Action

Inhibits tubulin polymerization, leading to mitotic

arrest and apoptosis.

Molecular Formula

C38H54CIN3010S

Approx. Molecular Weight

~780.4 Da

Quantitative Structural Characterization

The following tables summarize the key quantitative attributes of Anti-CCL2-SPDB-DM4. The
data presented here is representative and intended for illustrative purposes.

Table 1: Molecular Weight and Drug-to-Antibody Ratio (DAR)
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Parameter

Method

Representative Value

Average Molecular Weight

SEC-MALS

~153-156 kDa (depending on
DAR)

Average Drug-to-Antibody
Ratio (DAR)

HIC-UV/Vis, RP-HPLC, Mass

Spectrometry

3.5-4.0

DAR Distribution

HIC-UV/Vis, Mass
Spectrometry

A heterogeneous mixture of
species with 0 to 8 drugs per

antibody.

Table 2: Purity and Aggregation

Parameter

Method

Representative Value

Size Exclusion

Purity (Monomer Content) >95%
Chromatography (SEC)
High Molecular Weight Size Exclusion S0t
<%
Species (Aggregates) Chromatography (SEC)
Low Molecular Weight Species  Size Exclusion
<1%

(Fragments)

Chromatography (SEC)

Experimental Protocols

Detailed methodologies are crucial for the accurate and reproducible characterization of Anti-

CCL2-SPDB-DM4.

Determination of Drug-to-Antibody Ratio (DAR) by
Hydrophobic Interaction Chromatography (HIC)

HIC separates ADC species based on the hydrophobicity conferred by the conjugated drug-

linker.

 Instrumentation: A biocompatible HPLC system with a UV/Vis detector.

e Column: A HIC column (e.g., Butyl-NPR, TSKgel Phenyl-5PW).
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» Mobile Phase A: 25 mM Sodium Phosphate, 1.5 M Ammonium Sulfate, pH 6.95.
¢ Mobile Phase B: 25 mM Sodium Phosphate, 25% Isopropanol, pH 6.95.

o Gradient: A linear gradient from 0% to 100% Mobile Phase B over 30-40 minutes.
» Flow Rate: 0.5 - 1.0 mL/min.

o Detection: UV absorbance at 280 nm (for the antibody) and a wavelength specific to the
payload if applicable.

» Data Analysis: The peak area for each species (DARO, DAR2, DARA4, etc.) is integrated. The
average DAR is calculated using the following formula: Average DAR = (% Peak Area of
each species * DAR of that species) / 100

Analysis of Purity and Aggregation by Size Exclusion
Chromatography (SEC)

SEC separates molecules based on their hydrodynamic radius, allowing for the quantification
of monomers, aggregates, and fragments.

e Instrumentation: An HPLC or UHPLC system with a UV detector.

e Column: An SEC column suitable for monoclonal antibodies (e.g., TSKgel G3000SWxI).
e Mobile Phase: 100 mM Sodium Phosphate, 150 mM Sodium Chloride, pH 6.8.

e Flow Rate: 0.5 - 1.0 mL/min.

o Temperature: Ambient or controlled at 25°C.

o Detection: UV absorbance at 280 nm.

o Data Analysis: The peak areas for the monomer, high molecular weight species
(aggregates), and low molecular weight species (fragments) are integrated to determine their
relative percentages.
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Intact Mass Analysis and DAR Confirmation by Mass
Spectrometry (MS)

LC-MS provides a precise measurement of the molecular weight of the intact ADC and its
different drug-loaded forms.

Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap) coupled to an

LC system.
o Column: A reversed-phase column suitable for large proteins (e.g., a C4 or C8 column).
» Mobile Phase A: 0.1% Formic Acid in Water.
o Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

o Gradient: A shallow gradient from approximately 20% to 60% Mobile Phase B over 20-30
minutes.

e Mass Spectrometer Mode: Positive ion, electrospray ionization (ESI).

o Data Analysis: The raw mass spectra are deconvoluted to obtain the zero-charge masses of
the different ADC species. The relative intensities of these species can be used to calculate
the average DAR.

Visualizations
CCL2 Signaling Pathway

The binding of CCL2 to its receptor CCR2 initiates a cascade of intracellular signaling events
that promote cell migration, survival, and proliferation.
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Caption: Simplified CCL2-CCR2 signaling cascade.

Experimental Workflow for ADC Characterization

A logical workflow is essential for the comprehensive structural characterization of an ADC.
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Caption: Workflow for ADC structural characterization.

Logical Relationship of Anti-CCL2-SPDB-DM4
Components

This diagram illustrates the covalent linkages between the three main components of the ADC.

Amide Bond Disulfide Bond
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Caption: Covalent structure of Anti-CCL2-SPDB-DM4.

¢ To cite this document: BenchChem. [Structural Characterization of Anti-CCL2-SPDB-DM4: A
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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